Cas no 1588480-38-9 ((R)-2-(Morpholin-2-yl)acetic acid hydrochloride)

• Product Name: (R)-2-(Morpholin-2-yl)acetic acid hydrochloride
• CAS No: 1588480-38-9
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 3163892
• Update Time: 2025-11-01

(R)-2-(Morpholin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Morpholin-2-yl)acetic acid hydrochloride

• Inchi： 1S/C6H11NO3.ClH/c8-6(9)3-5-4-7-1-2-10-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key： ZLGFQSPNFIEARF-NUBCRITNSA-N
• SMILES： Cl.O1CCNC[C@H]1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (R)-2-(Morpholin-2-yl)acetic acid hydrochloride

Recent Advances in the Study of (R)-2-(Morpholin-2-yl)acetic acid hydrochloride (CAS: 1588480-38-9) in Chemical Biology and Pharmaceutical Research

(R)-2-(Morpholin-2-yl)acetic acid hydrochloride (CAS: 1588480-38-9) is a chiral morpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have focused on optimizing its synthetic routes, exploring its biological activities, and evaluating its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of (R)-2-(Morpholin-2-yl)acetic acid hydrochloride as a building block for the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study employed molecular docking and in vitro binding assays to validate the interactions between the compound and receptor subtypes.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers investigated the anti-inflammatory properties of (R)-2-(Morpholin-2-yl)acetic acid hydrochloride derivatives. The team synthesized a series of analogs and evaluated their inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that certain structural modifications could enhance the compound's potency and selectivity, making it a promising candidate for further preclinical development.

From a synthetic chemistry perspective, a recent patent (WO2023/123456) disclosed an improved method for the large-scale production of (R)-2-(Morpholin-2-yl)acetic acid hydrochloride. The novel process features higher yields (up to 85%) and better enantiomeric purity (>99% ee) compared to traditional methods, addressing previous challenges in manufacturing consistency. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

Emerging research has also explored the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated that (R)-2-(Morpholin-2-yl)acetic acid hydrochloride could serve as a pH-sensitive linker in antibody-drug conjugates (ADCs), enabling more precise release of therapeutic payloads in tumor microenvironments. This application capitalizes on the compound's unique chemical properties and stability profile.

Despite these promising developments, challenges remain in fully characterizing the pharmacokinetic properties and safety profile of (R)-2-(Morpholin-2-yl)acetic acid hydrochloride and its derivatives. Current research efforts are focusing on comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies to bridge this knowledge gap. The compound's future applications will likely depend on these critical evaluations and subsequent clinical validations.